2,5-Difluoropyridine
Overview
Description
2,5-Difluoropyridine is a chemical compound with the empirical formula C5H3F2N . It has a molecular weight of 115.08 g/mol . This compound is used in laboratory chemicals .
Synthesis Analysis
The synthesis of 2,5-Difluoropyridine and related compounds has been a subject of research. For instance, a study discussed the synthetic methods for the preparation of 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines .
Molecular Structure Analysis
The molecular structure of 2,5-Difluoropyridine consists of a pyridine ring with two fluorine atoms attached at the 2nd and 5th positions . The InChI string representation of the molecule is InChI=1S/C5H3F2N/c6-4-1-2-5(7)8-3-4/h1-3H .
Physical And Chemical Properties Analysis
2,5-Difluoropyridine is a liquid at room temperature . It has a refractive index of 1.445 and a density of 1.274 g/mL at 25 °C . The SMILES string representation of the molecule is Fc1ccc(F)nc1 .
Scientific Research Applications
Synthesis of Fluorinated Pyridines
- Scientific Field: Chemistry
- Application Summary: 2,5-Difluoropyridine is used in the synthesis of fluorinated pyridines . Fluoropyridines have interesting and unusual physical, chemical, and biological properties due to the presence of strong electron-withdrawing substituents in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .
- Methods of Application: The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles are presented . Specific methods include the Umemoto reaction and Balts-Schiemann reaction .
- Results or Outcomes: The selective synthesis of fluoropyridines remains a challenging problem . However, synthetic methods for the preparation of 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines have been reviewed .
Preparation of Poly(Pyridine Ether)s
- Scientific Field: Polymer Chemistry
- Application Summary: 2,5-Difluoropyridine has been used in the preparation of poly(pyridine ether)s via polycondensation with silylated 1,1,1-tris(4-hydroxyphenyl)ethane .
- Methods of Application: The polycondensation of bistrimethylsilyl derivatives of various diphenols with 2,5-Difluoropyridine in N-methylpyrrolidone in the presence of K2CO3 has been investigated .
- Results or Outcomes: The results of this application are not specified in the source .
Synthesis of Medicinal Raw Material
- Scientific Field: Medicinal Chemistry
- Application Summary: 2,5-Difluoropyridine is used as a starting material in the synthesis of many pharmaceuticals, particularly as an important intermediate of a lot of pyridine compounds .
- Methods of Application: The synthesis method involves preparing 2,5-dibromopyridine from 2,5-dichloropyridine through a halogenation technology, and then carrying out a methylation reaction to obtain 2,5-difluoropyridine .
- Results or Outcomes: The synthesis method of the medicinal raw material 2,5-difluoropyridine has the advantages of simplicity, high efficiency, safe operation, and high practicality in concrete production .
Synthesis of Herbicides and Insecticides
- Scientific Field: Agrochemistry
- Application Summary: 2,5-Difluoropyridine is used as a starting material for the synthesis of some herbicides and insecticides .
- Methods of Application: The specific methods of synthesis are not specified in the source .
- Results or Outcomes: The results of this application are not specified in the source .
Synthesis of F18 Substituted Pyridines
- Scientific Field: Radiobiology
- Application Summary: 2,5-Difluoropyridine is used in the synthesis of F18 substituted pyridines for local radiotherapy of cancer and other biological active compounds .
- Methods of Application: The specific methods of synthesis are not specified in the source .
- Results or Outcomes: The results of this application are not specified in the source .
Synthesis of Benzofuropyridines
- Scientific Field: Organic Chemistry
- Application Summary: 2,5-Difluoropyridine is used in the synthesis of benzofuropyridines .
- Methods of Application: The specific methods of synthesis are not specified in the source .
- Results or Outcomes: The results of this application are not specified in the source .
Safety And Hazards
2,5-Difluoropyridine is considered hazardous. It is a flammable liquid and vapor. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2,5-difluoropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3F2N/c6-4-1-2-5(7)8-3-4/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFAMUOYNXFXQTC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30376528 |
Source
|
| Record name | 2,5-Difluoropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30376528 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Difluoropyridine | |
CAS RN |
84476-99-3 |
Source
|
| Record name | 2,5-Difluoropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30376528 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,5-Difluoropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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